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Compound of Interest

Compound Name: H-Lys-OMe.2HCl

Cat. No.: B554999 Get Quote

Essential Safety and Handling Guide for H-Lys-
OMe.2HCl
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of L-Lysine methyl ester dihydrochloride (H-Lys-
OMe.2HCl).

This document provides immediate and essential safety protocols to ensure the safe handling

and disposal of H-Lys-OMe.2HCl (CAS Number: 26348-70-9). Adherence to these guidelines

is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
H-Lys-OMe.2HCl is a white to off-white powder that can cause skin, eye, and respiratory

irritation.[1][2] It is crucial to use appropriate personal protective equipment to prevent

exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

and irritation.[1][2]

Eye Protection
Chemical safety goggles or

glasses

Protects eyes from dust

particles and potential

splashes.[1][2][3][4]

Respiratory Protection
N95 or equivalent dust

respirator

Prevents inhalation of the

powder, which can cause

respiratory irritation.[2][3]

Body Protection Laboratory coat
Protects clothing and skin from

contamination.[1][2]

Safe Handling and Operational Workflow
Proper handling techniques are essential to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely handling H-Lys-OMe.2HCl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sriramchem.com/product/h-lys-ome-2-hcl/
https://static.cymitquimica.com/products/54/pdf/sds-OR903330.pdf
https://sriramchem.com/product/h-lys-ome-2-hcl/
https://static.cymitquimica.com/products/54/pdf/sds-OR903330.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/l0645
https://www.fishersci.com/store/msds?partNumber=AC459270050&productDescription=L-LYSINE+METHYL+ESTER+DI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR903330.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/l0645
https://sriramchem.com/product/h-lys-ome-2-hcl/
https://static.cymitquimica.com/products/54/pdf/sds-OR903330.pdf
https://www.benchchem.com/product/b554999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of H-Lys-OMe.2HCl

Preparation

Handling

Cleanup & Storage

1. Prepare a well-ventilated area
(e.g., fume hood).

2. Put on all required PPE.

Ensure safety first

3. Carefully weigh the powder,
avoiding dust generation.

Proceed to handling

4. If dissolving, add powder to the
solvent slowly.

Optional step

5. Decontaminate work surfaces.

After handling

After handling

6. Remove PPE correctly.

7. Wash hands thoroughly.

8. Store remaining chemical in a
tightly sealed container in a cool,

dry, and dark place.

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the safe handling of H-Lys-OMe.2HCl.
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Experimental Protocol: Weighing and Dissolving H-Lys-OMe.2HCl

Preparation: Designate a well-ventilated area for handling, preferably a chemical fume hood.

[2][5] Before handling, ensure all required PPE is worn correctly.

Weighing:

Place a weigh boat on a calibrated analytical balance.

Tare the balance.

Carefully scoop the desired amount of H-Lys-OMe.2HCl onto the weigh boat, minimizing

any disturbance that could create dust.

Record the weight.

Dissolving:

Place a beaker with the appropriate solvent on a stir plate.

Slowly add the weighed H-Lys-OMe.2HCl to the solvent while stirring to prevent clumping

and splashing. The compound is soluble in water.[4]

Post-Handling:

Clean the work area and any equipment used with a suitable solvent.

Properly remove and dispose of gloves and any other contaminated disposable PPE.

Wash hands thoroughly with soap and water.[2]

Storage and Disposal
Proper storage is crucial as H-Lys-OMe.2HCl is hygroscopic.[1]

Table 2: Storage Conditions
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Parameter Recommendation Rationale

Container
Tightly sealed, original

container

Prevents moisture absorption

and contamination.[2][5]

Temperature

Cool, dry place. Some

suppliers recommend

refrigeration (4°C) or freezing

(-20°C).[6]

Ensures chemical stability.[4]

Environment
Inert atmosphere, protected

from light

Prevents degradation of the

compound.[1]

Incompatibilities Strong oxidizing agents
Avoids hazardous reactions.[4]

[5]

Disposal Plan

All chemical waste, including unused H-Lys-OMe.2HCl and contaminated materials, must be

disposed of in accordance with local, regional, and national regulations.[1][5]

Disposal Workflow
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Disposal Plan for H-Lys-OMe.2HCl Waste

Waste Collection

Disposal

1. Collect solid waste (unused powder,
contaminated disposables) in a labeled,

sealed container.

3. Store waste containers in a
designated hazardous waste

accumulation area.

2. Collect liquid waste (solutions)
in a separate, labeled, sealed

waste container.

4. Arrange for pickup by a
certified chemical waste

disposal service.

Click to download full resolution via product page

Figure 2: Workflow for the proper disposal of H-Lys-OMe.2HCl waste.

Spill Management

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a sealed container for disposal.[2][7] Clean the area with a damp cloth.

Major Spills: In the event of a large spill, evacuate the area and alert your institution's

emergency services.[2] Only trained personnel with appropriate respiratory and protective

equipment should handle the cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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